BENGHE Foundational & Exploratory

Check Availability & Pricing

Genotoxicity potential of 4-Desmethoxy-4-nitro
Omeprazole Sulfone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B563245
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An in-depth technical analysis of pharmaceutical impurities requires a rigorous understanding
of synthetic chemistry, molecular toxicology, and analytical quantification. This whitepaper
explores the genotoxicity potential of 4-Desmethoxy-4-nitro Omeprazole Sulfone (CAS:
1076199-93-3), a critical process-related impurity and degradation product of the proton pump
inhibitor (PP1) Omeprazole[1].

By applying the principles of the ICH M7(R2) guidelines, this guide provides drug development
professionals with a self-validating framework for assessing, testing, and controlling this
specific nitroaromatic impurity.

Mechanistic Origins: Synthesis and Over-Oxidation

To understand the toxicological risk of an impurity, one must first understand its origin. The
presence of 4-Desmethoxy-4-nitro Omeprazole Sulfone is not spontaneous; it is the result of
a specific sequence of synthetic failures and oxidative stress during APl manufacturing and
storage[2].
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The synthesis of Omeprazole relies on the critical intermediate 4-nitro-2,3,5-trimethylpyridine-
N-oxide. Under optimal conditions, the nitro group is displaced by a methoxy group via
nucleophilic aromatic substitution using sodium methoxide. However, if this methoxylation is
incomplete, the unreacted nitro intermediate is carried forward. When this nitro-pyridine
intermediate is coupled with 5-methoxy-2-mercaptobenzimidazole, it forms a nitro-sulfide.
During the final oxidation step—intended to convert the sulfide to the active sulfoxide
(Omeprazole)—over-oxidation can occur, yielding the hyper-oxidized sulfone derivative.
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Synthetic origin of 4-Desmethoxy-4-nitro Omeprazole Sulfone via incomplete methoxylation.
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Structural Alerts and Genotoxicity Mechanisms

Under the ICH M7 framework, 4-Desmethoxy-4-nitro Omeprazole Sulfone is flagged
immediately due to the presence of a nitroaromatic group. Nitroaromatics are classic Ashby-
Tennant structural alerts for mutagenicity[3].

The Causality of Mutagenesis: The nitro group itself is relatively inert toward DNA. However,
the genotoxic risk arises from bioactivation. In bacterial models (and the human liver),
nitroreductase enzymes catalyze the step-wise reduction of the nitro group (-NO2) to a nitroso
intermediate (-NO), and subsequently to a hydroxylamine (-NHOH). The hydroxylamine
undergoes esterification or protonation, converting the hydroxyl moiety into a leaving group. Its
departure generates a highly electrophilic nitrenium ion. This nitrenium ion rapidly intercalates
into DNA, forming covalent bonds with the C8 position of guanine, leading to base-pair
substitution mutations during DNA replication.
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Bioactivation pathway of nitroaromatics leading to DNA adduct formation.
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Quantitative Risk Assessment & Control Limits

To establish a self-validating control strategy, the acceptable intake of the impurity must be
calculated using the Threshold of Toxicological Concern (TTC). For an individual exposed to a
potentially mutagenic impurity for >10 years, the TTC is strictly set at 1.5 p g/day .

Given that the maximum daily dose of Omeprazole in severe hypersecretory conditions (e.g.,
Zollinger-Ellison syndrome) can reach 120 mg/day, the concentration limit in the APl must be
rigorously controlled[4].

Table 1: Comparative Risk Limits for Omeprazole Impurities

. 2-(Chloromethyl)-4-
4-Desmethoxy-4-nitro
Parameter methoxy-3,5-

Omeprazole Sulfone . .
dimethylpyridine (CMDP)

Structural Alert Nitroaromatic (Ashby-Tennant)  Alkyl Halide (Ashby-Tennant)
Class 3 (Alerting, requires

ICH M7 Class ) Class 2/3
testing)

TTC Limit (Long-term) 1.5 p g/day 1.5 p g/day

Max Daily Dose (API) 120 mg 120 mg

Calculated Limit (ppm) 12.5 ppm 12.5 ppm

Analytical Technique UPLC-MS/MS (MRM mode) UPLC-UV / UPLC-MS/MS

Note: If the Ames test returns a definitively negative result, the impurity is downgraded to Class
5 and can be controlled as an ordinary ICH Q3A/B impurity (typically 0.10% or 1000 ppm).

Experimental Protocols: A Self-Validating Workflow

To definitively classify the genotoxicity of 4-Desmethoxy-4-nitro Omeprazole Sulfone, an
integrated in silico and in vitro workflow is required.

Protocol A: Tailored Bacterial Reverse Mutation Assay
(Ames Test)
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Causality Check: Standard mammalian cell assays often lack sufficient nitroreductase activity.
Therefore, the OECD 471 Ames Test using specific Salmonella typhimurium strains is the gold
standard for nitroaromatics|3].

o Strain Selection: Utilize S. typhimurium strains TA98 (detects frameshifts) and TA100
(detects base-pair substitutions). Crucial Step: Ensure these strains are nitroreductase-
proficient. In cases of equivocal results, utilize nitroreductase-overproducing strains (e.g.,
YG1021/YG1029) to eliminate false negatives.

e Metabolic Activation: Prepare plates both with and without rat liver homogenate (S9 mix).
Note: Nitroreduction is primarily driven by bacterial enzymes, so a positive result is often
seen without S9 activation.

» Concentration Gradient: Dissolve the synthesized impurity reference standard[1] in DMSO.
Plate at concentrations ranging from 1.5 to 5000 u g/plate .

o Validation: A test is only valid if the positive control (e.g., 4-nitroquinoline-N-oxide) induces a
>3-fold increase in revertant colonies compared to the DMSO vehicle control.

Protocol B: Trace Quantification via UPLC-MS/MS

Causality Check: Because the TTC-derived limit is 12.5 ppm, standard HPLC-UV is insufficient
due to matrix interference from the Omeprazole API. Triple quadrupole mass spectrometry in
Multiple Reaction Monitoring (MRM) mode is required for absolute specificity.

o Chromatographic Separation:
o Column: Acquity UPLC HSS C18 (100 x 2.1 mm, 1.8 um)[4].

o Mobile Phase: Gradient elution using 0.01 M Ammonium Formate (pH 3.0) and
Acetonitrile. Reasoning: Acidic pH ensures the benzimidazole ring remains protonated,
improving electrospray ionization (ESI+) efficiency.

e MS/MS Tuning:
o Infuse a 1 pg/mL standard of 4-Desmethoxy-4-nitro Omeprazole Sulfone.

o lIdentify the precursor ion [M+H]+ at m/z 377.
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o Optimize collision energy (CE) to identify stable product ions (e.g., cleavage of the
sulfone-methylene bridge). Select the most abundant transition for the quantifier ion, and
the second most abundant for the qualifier ion.

o Sample Preparation: Dissolve 100 mg of Omeprazole API in 10 mL of extraction solvent
(Methanol/Water). Centrifuge at 10,000 rpm to precipitate insoluble excipients if analyzing
formulated products.

» Validation: Establish the Limit of Detection (LOD) at < 3.75 ppm (30% of the specification
limit) to ensure robust signal-to-noise (S/N > 3) at trace levels[4].

Conclusion

The genotoxic potential of 4-Desmethoxy-4-nitro Omeprazole Sulfone represents a classic
intersection of synthetic chemistry and molecular toxicology. Because its nitroaromatic structure
acts as a potent electrophilic precursor upon bioactivation, it must be treated as an ICH M7
Class 3 impurity until empirical Ames testing proves otherwise. By employing rigorous UPLC-
MS/MS methodologies, manufacturers can ensure this impurity remains well below the 12.5
ppm TTC threshold, safeguarding the therapeutic integrity of Omeprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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